2-Ethyl-5-((4-(4-fluorophenyl)piperazin-1-yl)(phenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[[4-(4-fluorophenyl)piperazin-1-yl]-phenylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H24FN5OS/c1-2-19-25-23-29(26-19)22(30)21(31-23)20(16-6-4-3-5-7-16)28-14-12-27(13-15-28)18-10-8-17(24)9-11-18/h3-11,20,30H,2,12-15H2,1H3
• InChI Key: OOXOZHZVHWFKMA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=CC=C3)N4CCN(CC4)C5=CC=C(C=C5)F)O
• Molecular Formula: C23H24FN5OS
• Molecular Weight: 437.5 g/mol

Description

This compound is a major metabolite of hydroxyzine that exhibits high specific affinity for histamine H1 receptor. It is used for the management of allergies, hay fever, angioedema, and urticaria.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The yield was 80% and the melting point was 89–91°C.

Molecular Structure Analysis

The molecular structure of this compound was analyzed using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound were evaluated by cell viability assay (MTT), Elisa, qRT-PCR, western blotting, and molecular docking.

Physical And Chemical Properties Analysis

The physical properties of this compound include a pale yellow solid form and a melting point of 89–91°C.

Scientific Research Applications

Neuroprotective and Anti-neuroinflammatory Agents

Triazole-pyrimidine hybrids, which this compound could be considered as, have shown promising neuroprotective and anti-inflammatory properties. They have been found to inhibit endoplasmic reticulum (ER) stress, apoptosis, and the NF-kB inflammatory pathway.

Antiviral Activity

Indole derivatives, which this compound could be classified as, have shown antiviral activity. They have been found to inhibit a broad range of ribonucleic acid (RNA) and deoxyribonucleic acid (DNA) viruses.

Anticancer Activity

Indole derivatives have also shown anticancer activity. For example, some compounds bearing 2,4-diflouro group at the phenyl moiety demonstrated adequate cytotoxic effect.

Antioxidant Activity

Indole derivatives have been found to possess antioxidant activity. This suggests that this compound could potentially be used in the treatment of diseases caused by oxidative stress.

Management of Allergies

This compound could potentially be used for the management of allergies, hay fever, angioedema, and urticaria.

Mechanism of Action

The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties.

Future Directions

The novel scaffolds of triazole-pyrimidine-based compounds can potentially be developed as neuroprotective and anti-neuroinflammatory agents. This suggests a promising future direction for the research and development of this compound.